ethyl 1-(2-hydroxy-5-methoxybenzyl)-2-piperidinecarboxylate

• IUPAC Name: ethyl 1-[(2-hydroxy-5-methoxyphenyl)methyl]piperidine-2-carboxylate
• InChI: InChI=1S/C16H23NO4/c1-3-21-16(19)14-6-4-5-9-17(14)11-12-10-13(20-2)7-8-15(12)18/h7-8,10,14,18H,3-6,9,11H2,1-2H3
• InChI Key: HNNADVCKWVQSNB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCCN1CC2=C(C=CC(=C2)OC)O
• Molecular Formula: C16H23NO4
• Molecular Weight: 293.36 g/mol

Description

Ethyl 1-(2-hydroxy-5-methoxybenzyl)-2-piperidinecarboxylate, also known as HOCPCA, is a compound that has been extensively studied for its potential therapeutic applications. HOCPCA belongs to a class of compounds known as piperidinecarboxylic acid derivatives, which have been shown to have a wide range of biological activities.

Mechanism of Action

The mechanism of action of ethyl 1-(2-hydroxy-5-methoxybenzyl)-2-piperidinecarboxylate involves the activation of the opioid receptors in the brain. This activation leads to the release of endogenous opioids, which bind to the receptors and produce analgesic effects. ethyl 1-(2-hydroxy-5-methoxybenzyl)-2-piperidinecarboxylate has also been shown to inhibit the activity of certain enzymes involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
ethyl 1-(2-hydroxy-5-methoxybenzyl)-2-piperidinecarboxylate has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines, inhibit the growth of cancer cells, and induce apoptosis. ethyl 1-(2-hydroxy-5-methoxybenzyl)-2-piperidinecarboxylate has also been shown to activate the opioid receptors in the brain, leading to analgesic effects.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 1-(2-hydroxy-5-methoxybenzyl)-2-piperidinecarboxylate in lab experiments is its potential therapeutic applications in various diseases. ethyl 1-(2-hydroxy-5-methoxybenzyl)-2-piperidinecarboxylate has been shown to have anti-cancer, anti-inflammatory, and analgesic properties, making it a promising candidate for further research. However, one limitation of using ethyl 1-(2-hydroxy-5-methoxybenzyl)-2-piperidinecarboxylate in lab experiments is its potential toxicity. Further studies are needed to determine the safety and efficacy of ethyl 1-(2-hydroxy-5-methoxybenzyl)-2-piperidinecarboxylate in humans.

Future Directions

There are several future directions for the research on ethyl 1-(2-hydroxy-5-methoxybenzyl)-2-piperidinecarboxylate. One direction is to further investigate its potential therapeutic applications in various diseases. Another direction is to study the safety and efficacy of ethyl 1-(2-hydroxy-5-methoxybenzyl)-2-piperidinecarboxylate in humans. In addition, further studies are needed to determine the optimal dosage and administration of ethyl 1-(2-hydroxy-5-methoxybenzyl)-2-piperidinecarboxylate for maximum therapeutic effect.

Synthesis Methods

The synthesis of ethyl 1-(2-hydroxy-5-methoxybenzyl)-2-piperidinecarboxylate involves the reaction of 2-hydroxy-5-methoxybenzaldehyde with piperidine-2-carboxylic acid ethyl ester in the presence of a catalyst. The resulting product is then purified using column chromatography to obtain pure ethyl 1-(2-hydroxy-5-methoxybenzyl)-2-piperidinecarboxylate.

Scientific Research Applications

Ethyl 1-(2-hydroxy-5-methoxybenzyl)-2-piperidinecarboxylate has been studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and pain. It has been shown to have anti-cancer properties by inhibiting the growth of cancer cells and inducing apoptosis. ethyl 1-(2-hydroxy-5-methoxybenzyl)-2-piperidinecarboxylate has also been shown to have anti-inflammatory properties by reducing the production of inflammatory cytokines. In addition, ethyl 1-(2-hydroxy-5-methoxybenzyl)-2-piperidinecarboxylate has been shown to have analgesic properties by activating the opioid receptors in the brain.